11,17-Bbbhb
11,17-Bbbhb
Brand Name:
Vulcanchem
CAS No.:
134513-15-8
VCID:
VC21195736
InChI:
InChI=1S/C34H38Br2O5/c1-30(2)13-4-14-31(3)26(30)19-27(41-29(38)23-7-11-25(36)12-8-23)33-17-15-32(20-33,16-18-34(31,33)39)21-40-28(37)22-5-9-24(35)10-6-22/h5-12,15,17,26-27,39H,4,13-14,16,18-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1
SMILES:
CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C
Molecular Formula:
C34H38Br2O5
Molecular Weight:
686.5 g/mol
11,17-Bbbhb
CAS No.: 134513-15-8
Cat. No.: VC21195736
Molecular Formula: C34H38Br2O5
Molecular Weight: 686.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 134513-15-8 |
|---|---|
| Molecular Formula | C34H38Br2O5 |
| Molecular Weight | 686.5 g/mol |
| IUPAC Name | [(2S,4R,9R,10R,13S)-2-(4-bromobenzoyl)oxy-10-hydroxy-5,5,9-trimethyl-13-tetracyclo[11.2.1.01,10.04,9]hexadec-14-enyl]methyl 4-bromobenzoate |
| Standard InChI | InChI=1S/C34H38Br2O5/c1-30(2)13-4-14-31(3)26(30)19-27(41-29(38)23-7-11-25(36)12-8-23)33-17-15-32(20-33,16-18-34(31,33)39)21-40-28(37)22-5-9-24(35)10-6-22/h5-12,15,17,26-27,39H,4,13-14,16,18-21H2,1-3H3/t26-,27+,31-,32+,33?,34-/m1/s1 |
| Standard InChI Key | DNJYQSYRCGUZKV-JEKDLXOTSA-N |
| Isomeric SMILES | C[C@@]12CCCC([C@H]1C[C@@H](C34[C@]2(CC[C@](C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)(C)C |
| SMILES | CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C |
| Canonical SMILES | CC1(CCCC2(C1CC(C34C2(CCC(C3)(C=C4)COC(=O)C5=CC=C(C=C5)Br)O)OC(=O)C6=CC=C(C=C6)Br)C)C |
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